Cas no 1342099-50-6 (Furan, 3-(3-bromo-2-methylpropyl)tetrahydro-)

• Product Name: Furan, 3-(3-bromo-2-methylpropyl)tetrahydro-
• CAS No: 1342099-50-6
• MF: C₈H₁₅BrO
• MW: 207.108102083206
• CID: 5281463
• Update Time: 2025-05-30

Furan, 3-(3-bromo-2-methylpropyl)tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-2-methylpropyl)oxolane
• Furan, 3-(3-bromo-2-methylpropyl)tetrahydro-

• Inchi： 1S/C8H15BrO/c1-7(5-9)4-8-2-3-10-6-8/h7-8H,2-6H2,1H3
• InChI Key： VAQPPDNPBLGWQS-UHFFFAOYSA-N
• SMILES： BrCC(C)CC1COCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 95.3
• XLogP3: 2.4
• Topological Polar Surface Area: 9.2

Additional information on Furan, 3-(3-bromo-2-methylpropyl)tetrahydro-

Compound CAS No 1342099-50-6: Furan, 3-(3-bromo-2-methylpropyl)tetrahydro

The compound with CAS No 1342099-50-6, commonly referred to as Furan, 3-(3-bromo-2-methylpropyl)tetrahydro, is a unique organic compound that has garnered attention in various fields of chemistry and materials science. This compound belongs to the class of tetrahydrofuran derivatives, which are known for their versatility and wide-ranging applications in organic synthesis, pharmaceuticals, and polymer chemistry.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the synthesis of novel polymers and biodegradable materials. Researchers have explored its ability to act as a precursor for the formation of high-performance polymers with tailored mechanical and thermal properties.

The structure of Furan, 3-(3-bromo-2-methylpropyl)tetrahydro consists of a tetrahydrofuran ring substituted with a brominated alkyl group at the 3-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical transformations.

One of the most significant advancements in the study of this compound involves its use in click chemistry reactions. Scientists have demonstrated that this compound can participate in efficient cycloaddition reactions, leading to the formation of complex molecular architectures with high precision.

In addition to its role in organic synthesis, this compound has also been investigated for its potential in drug delivery systems. Its ability to form stable complexes with various bioactive molecules makes it a promising candidate for targeted drug delivery applications.

Recent research has also focused on the environmental impact of this compound. Studies have shown that under specific conditions, it can undergo biodegradation, reducing its persistence in the environment and making it a more sustainable option for industrial applications.

The synthesis of Furan, 3-(3-bromo-2-methylpropyl)tetrahydro involves a multi-step process that typically begins with the bromination of a suitable alkyl chain followed by its coupling with tetrahydrofuran derivatives. This process has been optimized to improve yield and purity, ensuring scalability for industrial production.

In conclusion, CAS No 1342099-50-6 represents a versatile compound with significant potential across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in modern chemical research and development.